Cas no 72804-96-7 (O-Diphenylphosphinylhydroxylamine)

• Product Name: O-Diphenylphosphinylhydroxylamine
• CAS No: 72804-96-7
• MF: C₁₂H₁₂NO₂P
• MW: 233.20294380188
• MDL: MFCD12755701
• CID: 550606
• PubChem ID: 10955453
• Update Time: 2025-04-19

O-Diphenylphosphinylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-Diphenylphosphinylhydroxylamine
• O-(Diphenylphosphinyl)hydroxylamine
• (Aminooxy)diphenylphosphine oxide
• Hydroxylamine,O-(diphenylphosphinyl)-
• O-(diphenylphosphoryl)hydroxylamine
• O-diphenylphosphorylhydroxylamine
• amino diphenylphosphinate
• Hydroxylamine, O-(diphenylphosphinyl)-
• (aminooxy)(diphenyl)phosphine oxide
• o-(diphenylphosphinyl) hydroxylamine
• C12H12NO2P
• 2O9PF20T75
• O-(Diphenylphosphinyl)hydroxylamine [MI]
• O-diphenylphosphinyl hydroxyl
• O-diphenylphosphinyl hydroxylamine
• MFCD12755701
• SCHEMBL276503
• (aminooxy)(diphenyl) phosphine oxide
• CS-0033557
• O-(Diphenylphosphinyl)hydroxylamine, >=90% (HPLC)
• O-(diphenylphosphinyl)-Hydroxylamine
• UNII-2O9PF20T75
• O-diphenyl-phosphoryl-hydroxylamine
• SJECIYLGISUNRO-UHFFFAOYSA-N
• SY018268
• FT-0660505
• AMY20609
• BCP17436
• A19105
• GS-3968
• o-(diphenylphosphoryl) hydroxylamine
• EN300-101508
• O-(diphenyl-phosphinyl)hydroxylamine
• AKOS015855116
• DTXSID40449717
• O-(diphenylphosphoryl)-hydroxylamine
• Q27255215
• 72804-96-7
• DB-077186
• DB-009792
• (Aminooxy)diphenylphosphine Oxide;

• MDL： MFCD12755701
• Inchi： 1S/C12H12NO2P/c13-15-16(14,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H,13H2
• InChI Key： SJECIYLGISUNRO-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(=O)ON

Computed Properties

• Exact Mass: 233.06100
• Monoisotopic Mass: 233.06056562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 1.8

Experimental Properties

• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: >140 º C (decomposition)
• Boiling Point: 368.0±25.0 °C at 760 mmHg
• Flash Point: 176.3±23.2 °C
• Solubility: Slightly soluble (2.1 g/l) (25 º C),
• PSA: 62.13000
• LogP: 2.50610
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

O-Diphenylphosphinylhydroxylamine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8°C